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Compound of Interest

Compound Name: Potassium Iodide

Cat. No.: B001204 Get Quote

An In-depth Technical Guide to Potassium Iodide
(KI)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,

molecular structure, and relevant experimental protocols for potassium iodide (KI), a

compound of significant interest in various scientific and pharmaceutical fields.

Core Chemical and Physical Properties
Potassium iodide is an inorganic ionic compound with the chemical formula KI.[1][2] It is

composed of a potassium cation (K+) and an iodide anion (I−) held together by an ionic bond.

[3][4] It appears as a white, odorless, crystalline solid and is the most commercially significant

iodide compound.[2][5]

The key physicochemical properties of potassium iodide are summarized in the table below

for easy reference and comparison.
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Property Value Units Citations

Identifiers

IUPAC Name Potassium Iodide - [2]

CAS Number 7681-11-0 - [2][6][7]

Molecular Properties

Chemical Formula KI - [2][4]

Molecular Weight 166.0028 g/mol [1][4][5]

Composition
76.45% Iodine,

23.55% Potassium
% by mass [8][9]

Physical Properties

Appearance White crystalline solid - [1][2]

Density 3.123 g/cm³ [1][4]

Melting Point 681 °C [1][2][4]

Boiling Point 1330 °C [1][2][4]

Solubility

in Water (0 °C) 1280 mg/mL [2]

in Water (20 °C) 1400 mg/mL [1][2]

in Water (60 °C) 1760 mg/mL [2]

in Water (100 °C) 2060 mg/mL [2]

Thermodynamic

Properties

Heat of Fusion 26.9 kJ·mol⁻¹ [1]

Heat of Vaporization 164 kJ·mol⁻¹ [1]

Specific Heat

Capacity (Cₚ)
52.7 J·mol⁻¹·K⁻¹ [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Potassium_iodide
https://en.wikipedia.org/wiki/Potassium_iodide
https://www.alfa-chemistry.com/product/potassium-iodide-cas-7681-11-0-282224.html
https://www.merckmillipore.com/SG/en/product/Potassium-iodide,MDA_CHEM-105043
https://en.wikipedia.org/wiki/Potassium_iodide
https://byjus.com/chemistry/potassium-iodide/
https://www.webqc.org/compound-ki-ki.html
https://byjus.com/chemistry/potassium-iodide/
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Iodide
https://www.ams.usda.gov/sites/default/files/media/Potassium%20Iodide%20TR%202011.pdf
https://www.deepwaterchemicals.com/wp-content/uploads/2019/08/Potassium-Iodide.pdf
https://www.webqc.org/compound-ki-ki.html
https://en.wikipedia.org/wiki/Potassium_iodide
https://www.webqc.org/compound-ki-ki.html
https://byjus.com/chemistry/potassium-iodide/
https://www.webqc.org/compound-ki-ki.html
https://en.wikipedia.org/wiki/Potassium_iodide
https://byjus.com/chemistry/potassium-iodide/
https://www.webqc.org/compound-ki-ki.html
https://en.wikipedia.org/wiki/Potassium_iodide
https://byjus.com/chemistry/potassium-iodide/
https://en.wikipedia.org/wiki/Potassium_iodide
https://www.webqc.org/compound-ki-ki.html
https://en.wikipedia.org/wiki/Potassium_iodide
https://en.wikipedia.org/wiki/Potassium_iodide
https://en.wikipedia.org/wiki/Potassium_iodide
https://www.webqc.org/compound-ki-ki.html
https://www.webqc.org/compound-ki-ki.html
https://www.webqc.org/compound-ki-ki.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Optical Properties

Refractive Index 1.677 (at 589 nm) - [1]

Other Properties

pH (Aqueous

Solution)

~7.0 (neutral to

slightly alkaline)
- [1][5]

Molecular and Crystal Structure
Potassium iodide is a classic example of an ionic compound with a well-defined crystal lattice.

The bond between the potassium cation (K+) and the iodide anion (I−) is ionic. This

electrostatic attraction results from the transfer of one electron from the potassium atom to the

iodine atom, forming ions with stable electron configurations.

In its solid state, potassium iodide crystallizes in a face-centered cubic (FCC) lattice,

commonly known as the rock salt or sodium chloride structure.[1][10][11] In this arrangement,

each potassium ion is octahedrally coordinated by six iodide ions, and conversely, each iodide

ion is surrounded by six potassium ions.[1][10] The K-I bond distance is 3.533 Å, and the lattice

parameter is 7.0656 Å at 25°C.[1] This highly ordered and symmetrical structure is responsible

for its crystalline nature and physical properties like its high melting point.[11]

Caption: Face-centered cubic (FCC) crystal structure of KI.

Experimental Protocols
Detailed methodologies for key experiments involving potassium iodide are provided below.

These protocols are fundamental for synthesis and analysis in a research setting.

This protocol describes the preparation of potassium iodide from the reaction of potassium

hydroxide and iodine.[2][4]

Objective: To synthesize potassium iodide (KI).

Materials:
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Potassium Hydroxide (KOH) pellets

Iodine (I₂) crystals

Distilled water

Ethanol

Beakers, heating mantle, stirring rod, filtration apparatus

Methodology:

Preparation of KOH Solution: Carefully dissolve a stoichiometric amount of potassium

hydroxide in a minimal amount of distilled water in a beaker. The reaction is exothermic.

Reaction with Iodine: Slowly add iodine crystals to the hot potassium hydroxide solution

while stirring continuously. The reaction produces potassium iodide and potassium iodate

(KIO₃).

Reaction: 6 KOH + 3 I₂ → 5 KI + KIO₃ + 3 H₂O

Reduction of Iodate: To convert the potassium iodate byproduct to potassium iodide, the

solution is evaporated to dryness, and the resulting solid mixture is heated strongly with

powdered carbon (charcoal).

Reaction: 2 KIO₃ + 3 C → 2 KI + 3 CO₂

Purification: The resulting solid is cooled, then dissolved in a minimal amount of hot distilled

water.

Filtration: The solution is filtered to remove any unreacted carbon and other insoluble

impurities.

Crystallization: The filtrate is allowed to cool slowly. Potassium iodide will crystallize out of

the solution. The process can be enhanced by adding ethanol to reduce the solubility of KI.

Drying: The crystals are collected by filtration, washed with a small amount of cold ethanol,

and dried in a desiccator.
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This protocol details a redox titration method to determine the concentration of an unknown

potassium iodide solution using a standardized potassium permanganate solution.

Objective: To determine the concentration of a KI solution.

Materials:

Potassium Iodide (KI) solution (unknown concentration)

Standardized Potassium Permanganate (KMnO₄) solution (e.g., 0.02 M)

Sulfuric Acid (H₂SO₄), dilute (e.g., 2 M)

Starch indicator solution

Burette, pipette, conical flasks

Methodology:

Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the potassium iodide
solution into a conical flask.

Acidification: Add approximately 10 mL of dilute sulfuric acid to the flask. The acidic medium

is necessary for the redox reaction to proceed correctly.

Titration: Titrate the acidified KI solution with the standardized KMnO₄ solution from the

burette. The permanganate ion (MnO₄⁻) will oxidize the iodide ion (I⁻) to iodine (I₂).

Reaction: 10 KI + 2 KMnO₄ + 8 H₂SO₄ → 5 I₂ + 2 MnSO₄ + 6 K₂SO₄ + 8 H₂O

Endpoint Detection: As the KMnO₄ is added, the solution will turn yellow, then brown, due to

the formation of iodine. When the reaction is near completion (solution is pale yellow), add a

few drops of starch indicator. The solution will turn a deep blue-black color due to the

formation of the starch-iodine complex.

Final Endpoint: Continue the titration dropwise until the blue-black color disappears, and the

solution becomes colorless. This is the endpoint.
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Calculation: Record the volume of KMnO₄ solution used. Calculate the molarity of the KI

solution using the stoichiometry of the balanced chemical equation.

Start: Prepare Materials

Pipette 25.00 mL of KI
solution into flask

Add 10 mL of dilute
H₂SO₄ to the flask

Titrate with standardized
KMnO₄ solution

Solution turns yellow/brown
as I₂ forms

Add starch indicator
(solution turns blue-black)

Near endpoint

Continue titration until
blue-black color disappears

Endpoint Reached:
Record volume and calculate concentration

Click to download full resolution via product page
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Caption: Workflow for titrimetric analysis of potassium iodide.

Biological Role in Thyroid Hormone Synthesis
For drug development professionals, the primary relevance of iodide is its critical role in thyroid

function. Iodide is an essential substrate for the synthesis of thyroid hormones, thyroxine (T4)

and triiodothyronine (T3).

The process involves several key steps:

Iodide Trapping: Iodide from the bloodstream is actively transported into the thyroid follicular

cells by the Sodium-Iodide Symporter (NIS).

Oxidation and Organification: Inside the cell, the enzyme thyroperoxidase (TPO) oxidizes

iodide (I⁻) to iodine (I⁰). This reactive iodine is then immediately incorporated into tyrosine

residues on a large glycoprotein called thyroglobulin (Tg). This process is known as

organification.

Coupling: TPO also catalyzes the coupling of these iodinated tyrosine residues

(monoiodotyrosine, MIT, and diiodotyrosine, DIT) to form T4 and T3, which remain attached

to the thyroglobulin backbone.

Storage and Secretion: This iodinated thyroglobulin is stored as colloid in the follicular lumen.

Upon stimulation by Thyroid-Stimulating Hormone (TSH), the colloid is endocytosed back

into the follicular cell, where lysosomes cleave T4 and T3 from the Tg backbone, allowing the

hormones to be secreted into the bloodstream.
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Fig. 3: Iodide Pathway in Thyroid Hormone Synthesis
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Caption: Role of iodide in the synthesis of thyroid hormones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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